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Introduction

Antibiotic selection is a cornerstone of molecular cloning, enabling the isolation of bacteria that
have successfully incorporated a plasmid containing a gene of interest and a corresponding
antibiotic resistance marker. Ampicillin is a widely used selection agent; however, its efficacy
can be compromised by the secretion of B-lactamase enzymes by transformed bacteria. This
enzyme degrades ampicillin in the surrounding medium, permitting the growth of non-
transformed "satellite” colonies, which can complicate downstream screening.[1][2]

Ampiclox, a combination antibiotic containing ampicillin and cloxacillin, presents a potential
solution to this issue.[3][4][5] While primarily a clinical formulation, its components are well-
characterized. Ampicillin inhibits bacterial cell wall synthesis, while cloxacillin, a 3-lactamase-
resistant penicillin, is not inactivated by many staphylococcal (-lactamases.[6][7][8] This
synergistic action can provide a more stringent selection environment, effectively reducing or
eliminating the growth of satellite colonies and ensuring the selection of true transformants.[9]

Mechanism of Action
The efficacy of Ampiclox in selective media hinges on the dual action of its components:

o Ampicillin: This B-lactam antibiotic targets and inhibits penicillin-binding proteins (PBPSs),
which are essential enzymes for the synthesis of the bacterial cell wall.[4][10] Inactivation of

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b605498?utm_src=pdf-interest
https://www.goldbio.com/blogs/articles/satellite-colonies
https://bitesizebio.com/10188/whats-the-problem-with-ampicillin-selection/
https://www.benchchem.com/product/b605498?utm_src=pdf-body
https://www.apollopharmacy.in/salt/Ampicillin+cloxacillin
https://rxhive.zynapte.com/composition/combination/ampicillin-cloxacillin/
https://www.1mg.com/generics/ampicillin-cloxacillin-400282
https://www.centurionhealthcare.com/blog/what-is-the-use-of-ampicillin-and-cloxacillin-capsules
https://assets.gskstatic.com/pharma/PM-PI_portal/Uganda/ampiclox_oral_suspensions_ug.pdf
https://gskpro.com/content/dam/global/hcpportal/en_NG/PDF/Home/Products/Ampiclox_GA_03.pdf?ref=47r3wo
https://www.researchgate.net/profile/Mani_Ahmad2/publication/284157745_Effect_of_Cloxacillin_Concentration_in_Ampiclox_on_the_Suspectibility_of_Some_Clinical_Bacteria/links/564c9b5b08ae7ac727e1fd12/Effect-of-Cloxacillin-Concentration-in-Ampiclox-on-the-Suspectibility-of-Some-Clinical-Bacteria.pdf
https://www.benchchem.com/product/b605498?utm_src=pdf-body
https://rxhive.zynapte.com/composition/combination/ampicillin-cloxacillin/
https://www.ncbi.nlm.nih.gov/books/NBK519569/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE e iy i

PBPs leads to a weakened cell wall and eventual cell lysis.[4] Plasmids used in
transformation often carry the bla gene, which encodes for (3-lactamase, an enzyme that
hydrolyzes the B-lactam ring of ampicillin, rendering it ineffective.[2][11]

Cloxacillin: As a penicillinase-resistant antibiotic, cloxacillin also targets PBPs to inhibit cell
wall synthesis.[6] Crucially, it is largely unaffected by the B-lactamase enzymes that degrade
ampicillin.[6][7][8] Its presence in the media serves two purposes: it can directly kill non-
transformed, ampicillin-susceptible bacteria, and it helps to suppress the growth of satellite
colonies that would otherwise survive in the "cleared" zone of degraded ampicillin around a
true transformant. The combination of ampicillin and cloxacillin creates a synergistic effect,
enhancing the bactericidal activity against a broad spectrum of bacteria.[6][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10235803/
https://www.benchchem.com/product/b605498#ampiclox-in-selective-media-for-bacterial-transformation
https://www.benchchem.com/product/b605498#ampiclox-in-selective-media-for-bacterial-transformation
https://www.benchchem.com/product/b605498#ampiclox-in-selective-media-for-bacterial-transformation
https://www.benchchem.com/product/b605498#ampiclox-in-selective-media-for-bacterial-transformation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b605498?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

